8-(4-nitrophenyl)-8,10,11,12-tetrahydrobenzo[a]-4,7-phenanthrolin-9(7H)-one

• IUPAC Name: 8-(4-nitrophenyl)-8,10,11,12-tetrahydro-7H-benzo[a][4,7]phenanthrolin-9-one
• InChI: InChI=1S/C22H17N3O3/c26-19-5-1-3-16-20-15-4-2-12-23-17(15)10-11-18(20)24-22(21(16)19)13-6-8-14(9-7-13)25(27)28/h2,4,6-12,22,24H,1,3,5H2
• InChI Key: RVXCTROXRNSZSG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(NC3=C2C4=C(C=C3)N=CC=C4)C5=CC=C(C=C5)[N+](=O)[O-])C(=O)C1
• Molecular Formula: C22H17N3O3
• Molecular Weight: 371.4 g/mol

Description

The compound is a complex organic molecule. It contains a phenanthroline moiety, which is a common ligand in coordination chemistry, and a nitrophenyl group, which is a common functional group in organic chemistry.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques like X-ray crystallography and DFT calculations. These techniques can provide detailed information about the arrangement of atoms in the molecule and the nature of the chemical bonds.

Chemical Reactions Analysis

The nitro group in the nitrophenyl moiety can undergo reduction reactions to form amines. This is a common reaction in organic chemistry and is often used in the synthesis of dyes, pharmaceuticals, and other organic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the nitro group could make the compound more polar, affecting its solubility in different solvents.

Safety and Hazards

The safety and hazards of a compound depend on its specific properties. Nitro compounds can be explosive under certain conditions, and care should be taken when handling them.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a ligand for metal complexes, research could focus on exploring its use in catalysis or materials science.